Cas no 2228794-45-2 (3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid
• CAS No: 2228794-45-2
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 5894376
• PubChem ID: 165648122
• Update Time: 2025-06-14

3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid
• EN300-1959183
• 2228794-45-2

• Inchi： 1S/C8H6BrF2NO2/c9-5-2-1-3-12-7(5)8(10,11)4-6(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： BHPKNJQINCXGLV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 264.95500g/mol
• Monoisotopic Mass: 264.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid

Comprehensive Analysis of 3-(3-Bromopyridin-2-yl)-3,3-difluoropropanoic Acid (CAS No. 2228794-45-2)

3-(3-Bromopyridin-2-yl)-3,3-difluoropropanoic acid (CAS No. 2228794-45-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromopyridine core and difluoropropanoic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological activity through halogen bonding and fluorine effects.

The structural features of 3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid include a bromine atom at the 3-position of the pyridine ring, which enhances its reactivity in cross-coupling reactions. The difluoromethyl group adjacent to the carboxylic acid functionality contributes to its metabolic stability, a critical factor in the development of bioactive molecules. Recent studies highlight its utility in constructing fluorinated heterocycles, a class of compounds increasingly sought after for their improved pharmacokinetic profiles.

In the context of current trends, this compound aligns with the growing demand for fluorinated building blocks in medicinal chemistry. Fluorination is a key strategy to optimize drug candidates, as evidenced by the rise of FDA-approved fluorinated drugs. Searches for "fluorinated pyridine derivatives" and "CAS 2228794-45-2 applications" have surged, reflecting industry interest. Additionally, its role in Suzuki-Miyaura coupling reactions—a hot topic in synthetic methodology—further elevates its relevance.

From a synthetic perspective, 3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid offers versatility. It serves as a precursor for biaryl compounds via palladium-catalyzed couplings, a method frequently explored in peer-reviewed journals. The compound’s carboxylic acid group also enables derivatization into amides or esters, expanding its utility in library synthesis. These attributes address common search queries like "how to modify bromopyridine carboxylic acids" and "difluoropropanoic acid derivatives."

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, its bromine content necessitates careful handling under standard laboratory protocols. Researchers often inquire about "green chemistry approaches for bromopyridines," emphasizing the need for sustainable synthetic routes. Recent advancements in catalytic bromination methods could further enhance the compound’s appeal.

In summary, 3-(3-bromopyridin-2-yl)-3,3-difluoropropanoic acid (CAS No. 2228794-45-2) represents a convergence of innovation in fluorination and heterocyclic chemistry. Its multifaceted applications—from drug design to material science—position it as a compound of enduring interest. As the scientific community continues to explore halogenated fluorochemicals, this molecule is poised to remain at the forefront of cutting-edge research.